Cas no 83666-02-8 (Isoxazole, 5-(1-methylpropyl)-3-phenyl-)

• Product Name: Isoxazole, 5-(1-methylpropyl)-3-phenyl-
• CAS No: 83666-02-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 1812095
• PubChem ID: 10420359
• Update Time: 2025-04-21

Isoxazole, 5-(1-methylpropyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(1-methylpropyl)-3-phenyl-
• 5-butan-2-yl-3-phenyl-1,2-oxazole
• 83666-02-8
• 5-(sec-Butyl)-3-phenylisoxazole
• DTXSID90439587

• Inchi： 1S/C13H15NO/c1-3-10(2)13-9-12(14-15-13)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3
• InChI Key： DHSUTCFEDLSUER-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=CC=2)=N1)C(C)CC

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų